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Compound of Interest

Compound Name: LH-846

Cat. No.: B1675232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental use of

LH-846, a selective inhibitor of Casein Kinase 1 delta (CK1δ). The information is compiled to

assist researchers in the safe and effective use of this compound in a laboratory setting.

Chemical and Physical Properties
LH-846, with the chemical name N-(5-Chloro-6-methyl-2-benzothiazolyl)benzeneacetamide, is

a synthetic compound used in cell signaling research.[1] A summary of its key physical and

chemical properties is presented below.
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Property Value Source

CAS Number 639052-78-1 [1]

Molecular Formula C₁₆H₁₃ClN₂OS [1]

Molecular Weight 316.8 g/mol [1]

Appearance White to beige powder [1]

Purity >98% (HPLC) [1]

Solubility
Soluble to 100 mM in DMSO.

Soluble to 5 mg/mL in DMF.
[1][2]

Storage Temperature -20°C [1]

Shipping Temperature
Shipped at ambient

temperature.
[1]

Safety and Handling Guidelines
LH-846 is intended for in vitro research use only and is not for use in humans or for diagnostic

or therapeutic purposes.[1] As with any chemical compound, appropriate safety precautions

should be taken.

Hazard Identification
LH-846 is classified as having acute oral toxicity (Category 4) and may cause long-lasting

harmful effects to aquatic life.[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H413: May cause long lasting harmful effects to aquatic life.[1]

Precautionary Measures
The following safety phrases and handling precautions should be observed:
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Safety Phrase Description Source

S22 Do not breathe dust. [1]

S24/25
Avoid contact with skin and

eyes.
[1]

S36/37/39

Wear suitable protective

clothing, gloves and eye/face

protection.

[1]

General Handling Precautions:

Work in a well-ventilated area.

Avoid generating dust.

Use personal protective equipment (PPE), including a lab coat, safety glasses, and

chemical-resistant gloves.

Wash hands thoroughly after handling.

First Aid Measures
If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a poison center or doctor

if you feel unwell.

If on Skin: Wash with plenty of soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Toxicological Information
Detailed toxicological studies on LH-846 are not widely available in the public domain.

However, the available information indicates potential for toxic fumes upon combustion.[3] The

primary known hazard is acute oral toxicity.[1]
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Experimental Protocols
Stock Solution Preparation
For in vitro experiments, a stock solution of LH-846 can be prepared by dissolving the

compound in DMSO to a concentration of up to 100 mM.[1]

Protocol:

Accurately weigh the required amount of LH-846 powder.

Add the appropriate volume of DMSO to achieve the desired concentration.

If necessary, gentle heating and/or sonication can be used to aid dissolution.[4]

Store the stock solution at -20°C.

Working Solution Preparation for In Vitro Experiments
For cell-based assays, the stock solution should be diluted to the desired working

concentration using the appropriate cell culture medium. It is recommended to prepare working

solutions fresh for each experiment.

In Vivo Experiment Solution Preparation
For in vivo experiments, it is recommended to prepare the dosing solution fresh on the day of

use.[4] The specific formulation will depend on the animal model and route of administration. A

general protocol for preparing a solution for in vivo use is as follows:

Add each solvent one by one to the LH-846 powder.[4] A suggested starting point for

formulation could involve a mixture of solvents such as DMSO and saline, with the

percentages of each solvent adjusted based on solubility and toxicity considerations.

Ensure complete dissolution, using heat and/or sonication if necessary.[4]

Example Experimental Use: Inhibition of CKIδ-
dependent Phosphorylation
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LH-846 has been used to inhibit the CKIδ-dependent phosphorylation of the PER1 protein in

HEK293T cells at concentrations of 3 or 10 μM.[4]

Mechanism of Action and Signaling Pathway
LH-846 is a selective inhibitor of Casein Kinase 1 delta (CK1δ).[1] CK1δ is a serine/threonine

kinase that plays a crucial role in the regulation of the circadian rhythm by phosphorylating the

PER1 protein, leading to its degradation.[1][2] By inhibiting CK1δ, LH-846 prevents the

phosphorylation and subsequent degradation of PER1, which can lengthen the circadian

period.[2][5]

Kinase Selectivity
LH-846 exhibits selectivity for CK1δ over other related kinases.

Kinase IC₅₀ Source

CK1δ 290 nM [2][4]

CK1ε 1.3 µM [2][4]

CK1α 2.5 µM [2][4]

CK2 No inhibitory activity [2][5]

Signaling Pathway Diagram
The following diagram illustrates the role of CK1δ in the circadian rhythm pathway and the

inhibitory effect of LH-846.
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Caption: LH-846 inhibits CK1δ-mediated phosphorylation and degradation of PER protein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [LH-846: A Technical Guide to Safety and Handling for
Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675232#lh-846-safety-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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